![molecular formula C7H12N2O2 B1629296 1,3,3-Trimethylpiperazine-2,5-dione CAS No. 741287-75-2](/img/structure/B1629296.png)
1,3,3-Trimethylpiperazine-2,5-dione
Overview
Description
1,3,3-Trimethylpiperazine-2,5-dione is a cyclic organic compound that is also known as Tmpd or Diketopiperazine (DKP). This compound has been extensively studied for its unique properties and potential applications in various fields of science. Tmpd is a white crystalline powder that is soluble in water and has a melting point of 210-215°C.
Mechanism of Action
The mechanism of action of Tmpd is not fully understood, but it is believed to involve the inhibition of various enzymes and metabolic pathways in cells. Tmpd has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
Tmpd has been shown to have a number of biochemical and physiological effects, including the inhibition of DNA synthesis, the inhibition of protein synthesis, and the inhibition of cell division. Tmpd has also been shown to have antioxidant properties, which may help to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Tmpd in lab experiments is its relatively low cost and ease of synthesis. Tmpd is also stable under a wide range of conditions, making it a versatile compound for use in various experiments. However, one limitation of using Tmpd is that it can be toxic at high concentrations, which may limit its use in some experiments.
Future Directions
There are several potential future directions for research on Tmpd, including the development of new drugs and therapies based on its unique properties, the investigation of its potential applications in materials science, and the study of its potential effects on human health and the environment. Further research is needed to fully understand the mechanisms of action of Tmpd and to explore its potential applications in various fields of science.
Scientific Research Applications
Tmpd has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and materials science. Tmpd has been shown to have antimicrobial, antifungal, and anticancer properties, making it a promising candidate for the development of new drugs and therapies.
properties
IUPAC Name |
1,3,3-trimethylpiperazine-2,5-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O2/c1-7(2)6(11)9(3)4-5(10)8-7/h4H2,1-3H3,(H,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSCDJTXCJOQEMT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)N(CC(=O)N1)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20630489 | |
Record name | 1,3,3-Trimethylpiperazine-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20630489 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3,3-Trimethylpiperazine-2,5-dione | |
CAS RN |
741287-75-2 | |
Record name | 1,3,3-Trimethylpiperazine-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20630489 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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